Cas no 63307-44-8 (3-(3-nitro-phenyl)-propan-1-ol)

• Product Name: 3-(3-nitro-phenyl)-propan-1-ol
• CAS No: 63307-44-8
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD09028719
• CID: 959686
• PubChem ID: 11332842
• Update Time: 2025-04-19

3-(3-nitro-phenyl)-propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-nitro-phenyl)-propan-1-ol
• 3-(3-nitrophenyl)-1-propanol
• 3-(3-nitrophenyl)propanol
• AG-G-34671
• AGN-PC-006ZAW
• Benzenepropanol, 3-nitro-
• CHEMBL1774697
• CTK5B8570
• SureCN81026
• 63307-44-8
• AKOS005217812
• ULRDXMHMSLAYDJ-UHFFFAOYSA-N
• SCHEMBL81026
• DB-314495
• 3-(3-nitrophenyl)propan-1-ol
• DTXSID60462605

• MDL： MFCD09028719
• Inchi： 1S/C9H11NO3/c11-6-2-4-8-3-1-5-9(7-8)10(12)13/h1,3,5,7,11H,2,4,6H2
• InChI Key： ULRDXMHMSLAYDJ-UHFFFAOYSA-N
• SMILES： OCCCC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 63.37